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Compound of Interest

Compound Name: Raja 42

Cat. No.: B13446071 Get Quote

A specific experimental protocol for a cell line designated "Raja 42" could not be located in

publicly available resources. It is possible that "Raja 42" is a laboratory-specific nomenclature

or a potential typographical error. Given the phonetic similarity, this document provides a

comprehensive experimental protocol for the widely-used Raji cell line, a human B-lymphocyte

cell line derived from a patient with Burkitt's lymphoma.

This application note serves as a detailed guide for researchers, scientists, and professionals

in drug development on the proper handling and manipulation of the Raji cell line. The following

sections outline the necessary materials, step-by-step protocols for routine culture, and key

cellular characteristics.

Cell Line Characteristics
Parameter Value Reference

Cell Type B-lymphocyte ATCC

Morphology Lymphoblast-like ATCC

Growth Properties Suspension [1]

Doubling Time Approximately 24-30 hours Varies by culture conditions

Seeding Density 1 x 10^5 to 3 x 10^5 cells/mL In-house optimization

Maximum Density
Approximately 2 x 10^6

cells/mL
In-house optimization
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Experimental Protocols
Handling of Cryopreserved Raji Cells
This protocol outlines the procedure for reviving cryopreserved Raji cells.

Workflow for Thawing Cryopreserved Cells
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Preparation

Thawing Processing

Pre-warm complete
RPMI-1640 medium to 37°C

Prepare a 15 mL conical
tube with 9 mL of

pre-warmed medium

Retrieve cryovial
from liquid nitrogen

Quickly thaw in a
37°C water bath

Transfer cell suspension
to the prepared conical tube

Centrifuge at 125 x g
for 10 minutes

Aspirate supernatant and
resuspend pellet in

fresh medium

Transfer to a T-75 flask
and incubate at 37°C, 5% CO2
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Raji cells in culture flask

Aseptically transfer the
cell suspension to a

conical tube

Determine cell density and
viability using a hemocytometer

or automated cell counter

Centrifuge at 125 x g
for 5 minutes

Aspirate supernatant and
resuspend pellet in a
calculated volume of

fresh medium

Seed new culture flasks at
1-3 x 10^5 cells/mL

Incubate at 37°C, 5% CO2

 

Raji cells in log phase growth

Harvest cells by centrifugation
at 125 x g for 5 minutes

Resuspend cell pellet in cold
cryopreservation medium

(e.g., 90% FBS, 10% DMSO)
at 5-10 x 10^6 cells/mL

Aliquot 1 mL of cell
suspension into cryovials

Place cryovials in a controlled-rate
freezing container and store

at -80°C overnight

Transfer cryovials to liquid
nitrogen for long-term storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Adherent and Suspension Cells Preparation | Thermo Fisher Scientific - US
[thermofisher.com]

To cite this document: BenchChem. [Unraveling Cell Culture Techniques: A Detailed Protocol
for Raji Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13446071#raja-42-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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